2,4,5,6-Tetrachlorophenol (contains 10per cent pentachlorophenol)

• CAS No.: 58-90-2
• Product Name: 2,4,5,6-Tetrachlorophenol (contains 10per cent pentachlorophenol)
• Molecular Formula: C6H2Cl4O
• Molecular Weight: 231.9 g/mol
• IUPAC Name: 2,3,4,6-tetrachlorophenol
• Standard InChI: InChI=1S/C6H2Cl4O/c7-2-1-3(8)6(11)5(10)4(2)9/h1,11H
• Standard InChIKey: VGVRPFIJEJYOFN-UHFFFAOYSA-N
• Impurities: ... Commercial grade 2,3,4,6-tetrachlorophenol contained chlorodioxin isomers at levels of 28 ppm (hexa-), 80 ppm (hepta-), and 30 ppm (octachlorodibenzo-p-dioxin) as well as chlorodibenzofurans at levels of 55 ppm (hexa-), 100 ppm (hepta-), and 25 ppm (octachlorodibenzofuran).; Pentachlorophenol is an impurity in technical grade formulations of tetrachlorophenol.
• SMILES: C1=C(C(=C(C(=C1Cl)Cl)Cl)O)Cl
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)Cl)Cl)O)Cl
• Boiling Point: 302 °F at 15 mm Hg (NTP, 1992); 64 °C (3.0 kPa)
• Colorform: NEEDLES FROM LIGROIN, ACETIC ACID; BROWN FLAKES OR SUBLIMED MASS; LIGHT BROWN MASS
• Density: 1.839 at 77 °F (NTP, 1992); 1.839 @ 25 °C/4 °C; 1.8 g/cm³
• Flash Point: 100 °C
• Melting Point: 158 °F (NTP, 1992); 70.0 °C; 70 °C
• Physical Description: 2,3,4,6-tetrachlorophenol appears as brown flakes or beige solid. Strong odor. (NTP, 1992); BROWN SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR.
• Description: 2,3,4,6-tetrachlorophenol appears as brown flakes or beige solid. Strong odor. (NTP, 1992); 2,3,4,6-tetrachlorophenol is a tetrachlorophenol in which the chlorines are located at positions 2, 3, 4, and 6. It has a role as a xenobiotic metabolite.; Chlorophenols are a group of chemicals that are produced by adding chlorines to phenol. Phenol is an aromatic compound derived from benzene. There are 5 basic types of chlorophenols and 19 different chlorophenols. Most chlorophenols are solid at room temperature. They have a strong, medicinal taste and smell. Small amounts can be tasted in water. Some chlorophenols are used as pesticides. Others are used in antiseptics. Small amounts are produced when water is disinfected with chlorine. They are also produced while bleaching wood pulp with chlorine to make paper.
• Related CAS: 131-61-3 (hydrochloride salt)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 9.92e-05 M; SLIGHTLY SOL IN HOT WATER; VERY SOL IN SODIUM HYDROXIDE; SOL IN HOT ACETIC ACID.; SOL IN ACETONE.; In water, 0.10 g/100 g water (temperature not specified).; Sol in ethanol, benzene, chloroform.; Solubility in water, g/100ml at 20 °C: 0.1 (very poor)
• Synonyms: 2,3,4,6-tetrachlorophenol; 2,3,4,6-tetrachlorophenol sodium salt; sodium 2,3,4,6-tetrachlorophenolate
• Vapor Pressure: 1 mm Hg at 212 °F ; 60 mm Hg at 374° F; 400 mm Hg at 482° F (NTP, 1992); 6.66e-04 mmHg; 4.23X10-3 mm Hg at 25 °C
• PubChem Compound: 6028
• Last Modified: Nov 11 2021